AS1708727

• Molecular Formula: C24H24Cl2N2O2
• Molecular Weight: 443.4 g/mol
• InChI: InChI=1S/C24H24Cl2N2O2/c1-28(23(29)13-16-5-2-3-6-16)21-10-9-20(25)19(24(21)26)15-30-22-8-4-7-17-14-27-12-11-18(17)22/h4,7-12,14,16H,2-3,5-6,13,15H2,1H3
• InChIKey: OZEZQEPCCWFFJQ-UHFFFAOYSA-N

AS1708727 Foxo1 Inhibitor Overview

AS1708727 is a synthetic small-molecule forkhead box O1 (FoxO1) transcription factor inhibitor [1]. It is chemically defined as 2-cyclopentyl-N-(2,4-dichloro-3-((isoquinolin-5-yloxy)methyl)phenyl)-N-methylacetamide [2]. AS1708727 is characterized as an orally bioavailable agent that suppresses hepatic gluconeogenic gene expression, thereby reducing plasma glucose and triglyceride levels in diabetic db/db mice . Its mechanism involves the inhibition of key gluconeogenic enzymes glucose-6-phosphatase (G6Pase) and phosphoenolpyruvate carboxykinase (PEPCK) .

Hepatocyte gene-expression endpoint: endogenous G6Pase & PEPCK mRNA readout

Dual glucose and lipid model context: reported glycemic and triglyceride response in db/db mice

Liver-target engagement PD fit: hepatic distribution linked to gluconeogenic suppression

• [1] Tanaka, H., Nagashima, T., Shimaya, A., Urano, Y., Shimokawa, T., & Shibasaki, M. (2010). Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice. European Journal of Pharmacology, 645(1-3), 185–191. View Source
• [2] National Center for Biotechnology Information (NCBI). (2024). MeSH Supplementary Concept Data: AS 1708727. View Source

AS1708727 Selection Rationale

Generic substitution among FOXO1 inhibitors is scientifically unsound due to divergent chemical scaffolds, potency profiles, and in vivo pharmacology [1]. For instance, AS1842856, while also a FOXO1 inhibitor, exhibits a distinct selectivity profile with substantial FOXO1-independent off-target activities [2]. In contrast, AS1708727 demonstrates a unique oral bioavailability and hepatic transition profile that enables sustained target engagement in vivo, as evidenced by its pharmacokinetic parameters . Furthermore, the anti-hypertriglyceridemic effect observed with AS1708727 is not a universal feature across all FOXO1 inhibitors [3]. These critical differences preclude the assumption of functional equivalence, necessitating compound-specific selection based on experimental requirements.

AS1708727

AS1842856 (common comparator)

Mechanism

Transcriptional gene suppression (G6Pase/PEPCK)

Foxo1 transactivation block (reporter assay)

Endpoint

Endogenous mRNA (gene-expression EC₅₀ available)

Synthetic luciferase reporter (no gene-expression EC₅₀)

In-vivo profile

Dual glucose + triglyceride response reported

Glucose lowering only; triglyceride data absent

Liver PD

Liver PK-PD link & pyruvate challenge documented

No published liver distribution or pyruvate data

• [1] Tanaka, H., Nagashima, T., Shimaya, A., Urano, Y., Shimokawa, T., & Shibasaki, M. (2010). Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice. European Journal of Pharmacology, 645(1-3), 185–191. View Source
• [2] Stöhr, O., et al. (2021). FOXO1 inhibition synergizes with FGF21 to normalize glucose control in diabetic mice. Molecular Metabolism, 46, 101101. View Source
• [3] Flores, D., Lopez, A., & Udawant, S. (2023). The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells. FEBS Open Bio, 13(2), 352-362. View Source

AS1708727 Differentiation Evidence

Gluconeogenic Gene Expression vs. Foxo1 Transactivation

In rat hepatoma Fao cells, AS1708727 inhibits G6Pase and PEPCK mRNA expression with EC50 values of 0.33 μM and 0.59 μM, respectively [1]. In contrast, AS1842856, a widely used FOXO1 inhibitor, exhibits greater potency with IC50 values of 130 nM and 37 nM for G6Pase and PEPCK mRNA levels, respectively, in the same cellular model . This cross-study comparison reveals that AS1842856 is approximately 2.5-fold more potent against G6Pase and 16-fold more potent against PEPCK in vitro.

Assay endpoint mismatch

Cross-study comparable

AS1708727 EC₅₀ 0.33 µM (G6Pase) / 0.59 µM (PEPCK)

AS1842856 IC₅₀ 0.033 µM (transactivation) – no gene EC₅₀

Assay readouts differ (mRNA vs reporter); not directly comparable. Gene-expression EC₅₀ only available for AS1708727.

Fao cells (RT‑PCR) vs HEK293 reporter

Evidence Dimension	In vitro inhibition of gluconeogenic gene expression
Target Compound Data	EC50: 0.33 μM (G6Pase), 0.59 μM (PEPCK)
Comparator Or Baseline	AS1842856: IC50 130 nM (G6Pase), 37 nM (PEPCK)
Quantified Difference	AS1842856 is 2.5-fold (G6Pase) and 16-fold (PEPCK) more potent in vitro.
Conditions	Rat hepatoma Fao cells; mRNA quantification.

Why This Matters

Procurement decisions for in vitro studies must account for this potency gap: AS1708727 requires higher concentrations to achieve comparable target engagement, which may be desirable for experiments where partial inhibition or distinct cellular responses are sought.

• [1] Tanaka, H., et al. (2010). Eur J Pharmacol, 645(1-3), 185-191. View Source

Glucose and Triglyceride Reduction in db/db Mice

In diabetic db/db mice, a 4-day oral treatment with AS1708727 (30-300 mg/kg, twice daily) significantly reduced both blood glucose and plasma triglyceride levels, accompanied by decreased hepatic expression of G6Pase, PEPCK, and apoC-III [1]. In contrast, AS1842856, when administered orally to db/db mice, reduced fasting plasma glucose but did not consistently demonstrate a significant triglyceride-lowering effect in the primary literature [2]. This difference highlights AS1708727's unique anti-hypertriglyceridemic activity, which is not a universal property of all FOXO1 inhibitors.

In-vivo metabolic response

Class-level inference

Dual glucose + triglyceride reduction reported

Supports dual-endpoint metabolic profiling; no head-to-head comparator study.

db/db mice, 30-300 mg/kg oral, 4-day

Evidence Dimension	In vivo metabolic parameter reduction in db/db mice
Target Compound Data	Blood glucose: significant reduction at 300 mg/kg; Triglycerides: significant reduction; ALT/AST: significant reduction at 300 mg/kg.
Comparator Or Baseline	AS1842856: reduces fasting plasma glucose in db/db mice, but no reported significant triglyceride reduction.
Quantified Difference	AS1708727 exhibits dual glucose and triglyceride lowering, while AS1842856 primarily affects glucose.
Conditions	db/db mice, 4-day oral treatment (30-300 mg/kg, twice daily).

Why This Matters

For researchers studying metabolic syndrome or requiring concurrent glucose and lipid control, AS1708727 provides a distinct in vivo phenotype that simpler glucose-lowering FOXO1 inhibitors cannot match.

• [1] Tanaka, H., et al. (2010). Eur J Pharmacol, 645(1-3), 185-191. View Source
• [2] Nagashima, T., et al. (2010). Discovery of novel forkhead box O1 inhibitors for treating type 2 diabetes: improvement of fasting glycemia in diabetic db/db mice. Molecular Pharmacology, 78(5), 961-970. View Source

Hepatic ApoC-III Suppression & Triglyceride Lowering

Following oral administration at 300 mg/kg in mice, AS1708727 achieves a peak plasma concentration (Cmax) of 26.7 μM with a rapid Tmax of 0.5 h . Importantly, liver concentrations at 0.5-2 h post-dose are 3.7- to 5.4-fold higher than plasma concentrations, indicating efficient hepatic transition and accumulation [1]. In contrast, AS1842856, while also orally active, lacks comparable published data demonstrating such pronounced hepatic enrichment [2]. This liver-targeting profile is consistent with the observed reductions in hepatic gluconeogenic gene expression.

Hepatic gene fingerprint

Class-level inference

G6Pase, PEPCK, apoC-III co-suppression

Three-gene transcriptional signature supports Foxo1-apoC-III axis investigation.

db/db liver; AS1842856 not profiled for apoC-III

Evidence Dimension	Pharmacokinetic profile and tissue distribution
Target Compound Data	Cmax: 26.7 μM; Tmax: 0.5 h; Liver/plasma ratio: 3.7-5.4 fold.
Comparator Or Baseline	AS1842856: oral bioavailability reported, but no comparable liver enrichment data available.
Quantified Difference	AS1708727 achieves 3.7-5.4x higher concentration in liver vs. plasma, a feature not quantified for AS1842856.
Conditions	Mice, 300 mg/kg oral dose, liver and plasma sampling at 0.5-2 h.

Why This Matters

This hepatic enrichment may translate to enhanced target engagement in liver-specific FOXO1 applications, providing a pharmacokinetic rationale for selecting AS1708727 over other FOXO1 inhibitors when liver-directed activity is desired.

• [1] Tanaka, H., et al. (2010). Eur J Pharmacol, 645(1-3), 185-191. View Source
• [2] Nagashima, T., et al. (2010). Mol Pharmacol, 78(5), 961-970. View Source

Liver-Targeted PK and Gluconeogenic Suppression

In a study on basal-like breast cancer (BBC) and glioblastoma multiforme (GBM) cell lines, treatment with AS1708727 led to the induction of FAS (CD95), a key death receptor involved in apoptosis [1]. This effect was also observed with AS1842856 and FOXO1 RNAi, confirming on-target activity [2]. However, the study primarily validated AS1842856's cytotoxic effects and noted that AS1708727 similarly triggered FAS induction, suggesting a class-level effect for FOXO1 inhibition in these cancers [3].

Liver PK-PD link

Class-level inference

High liver distribution & pyruvate challenge suppression

Supports liver-target engagement studies; no comparator liver data published.

Pyruvate test in db/db mice

Evidence Dimension	FAS induction in cancer cells
Target Compound Data	AS1708727 induced FAS expression in BBC and GBM cells.
Comparator Or Baseline	AS1842856 induced FAS expression; FOXO1 RNAi also induced FAS.
Quantified Difference	Both AS1708727 and AS1842856 induced FAS, confirming FOXO1-dependent mechanism.
Conditions	Basal-like breast cancer and glioblastoma multiforme cell lines.

Why This Matters

For oncology researchers exploring FOXO1 inhibition as a therapeutic strategy, AS1708727 offers a structurally distinct chemical probe that can help validate on-target mechanisms and potentially overcome resistance or off-target liabilities associated with AS1842856.

• [1] Flores, D., et al. (2023). FEBS Open Bio, 13(2), 352-362. View Source
• [2] Flores, D., et al. (2023). FEBS Open Bio, 13(2), 352-362. View Source
• [3] Flores, D., et al. (2023). FEBS Open Bio, 13(2), 352-362. View Source

AS1708727 Application Scenarios

Gluconeogenesis Target Validation in Hepatocytes

Leverage AS1708727's unique in vivo profile to investigate the interplay between glucose and lipid metabolism in type 2 diabetes. Its significant reduction of both blood glucose and triglycerides in db/db mice [1], coupled with its hepatic gene expression effects, makes it ideal for studies exploring the molecular basis of diabetic dyslipidemia.

Dual Glucose & Triglyceride Metabolic Profiling

Utilize AS1708727's documented hepatic enrichment (3.7-5.4x liver/plasma ratio) to probe liver-specific FOXO1 functions. This property is particularly valuable for research on hepatic glucose production, steatosis, and gene regulation where sustained target engagement in the liver is critical.

Hepatic Gene Expression Fingerprinting

Employ AS1708727 as an orthogonal chemical probe to validate FOXO1 dependency in cancer cell apoptosis. Its ability to induce FAS in glioblastoma and basal-like breast cancer cells [2] provides a structurally distinct alternative to AS1842856, helping to confirm on-target effects and mitigate off-target confounding.

Pyruvate Challenge for Hepatic Gluconeogenesis

Explore AS1708727's potential to modulate ACE2 and TMPRSS2 expression as described in patent literature [3]. This application is supported by the compound's FOXO1 inhibitory activity, which may impact viral entry pathways, offering a novel avenue for host-directed antiviral research.

Application

Selection Property

Validation Focus

Hepatocyte gene-expression studies

Published gene-expression EC₅₀ benchmarks (G6Pase/PEPCK)

Confirm concentration-dependent mRNA suppression in target cell model

Dual glucose & triglyceride metabolic profiling

Reported simultaneous glycemic and lipid response in db/db mice

Replicate dual-endpoint metabolic outcomes; verify apoC-III involvement

Transcriptional fingerprint reference

Three-gene suppression signature (G6Pase, PEPCK, apoC-III)

Validate fingerprint against Foxo1 knockdown or novel modulators

In-vivo gluconeogenesis challenge (pyruvate test)

Liver distribution correlated with pyruvate-challenge suppression

Verify liver PK-PD relationship; confirm target engagement in own model

• [1] Tanaka, H., et al. (2010). Eur J Pharmacol, 645(1-3), 185-191. View Source
• [2] Flores, D., et al. (2023). FEBS Open Bio, 13(2), 352-362. View Source
• [3] Japanese Patent JP6906127B2. Composition for inhibiting angiotensin-converting enzyme 2 (ACE2) and/or TMPRSS2 expression, or prophylactic or therapeutic agent for coronavirus infection. View Source